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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819576

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical data for Radiprodil, a negative
allosteric modulator of the NR2B subunit of the NMDA receptor, with other relevant compounds.
The information presented is intended to offer researchers, scientists, and drug development
professionals a comprehensive overview of Radiprodil's preclinical profile, supported by
available experimental data. All quantitative data is summarized in structured tables, and
detailed methodologies for key experiments are provided to facilitate independent verification
and further research.

Mechanism of Action: Targeting the NMDA Receptor

Radiprodil's mechanism of action centers on its function as a negative allosteric modulator of
the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the NR2B (GIuN2B) subunit.
[1] This targeted modulation is crucial in conditions where overactivation of NMDA receptors is
implicated, such as in certain types of epilepsy and neurodevelopmental disorders. By binding
to a site distinct from the glutamate binding site, Radiprodil reduces the channel's opening
probability, thereby dampening excessive neuronal excitation.

The following diagram illustrates the signaling pathway of the NMDA receptor and the
modulatory role of Radiprodil.
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Experimental Setup

Acclimatize Frings or DBA/2 mice
(audiogenic seizure-susceptible strains)

'

Administer test compound (e.g., Radiprodil)
or vehicle via intraperitoneal (i.p.) injection

Testing Brocedure

y

Place individual mouse in a sound-attenuated chamber

'

Expose to a high-intensity acoustic stimulus
(e.g., 110-120 dB, 11-14 kHz) for a defined period (e.g., 60 seconds)

'

Observe and score seizure activity
(wild running, clonic seizures, tonic seizures, respiratory arrest)

Data Avnalysis

Determine the percentage of animals protected
from tonic-clonic seizures at each dose

'

Calculate the EDso value using probit analysis
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Experimental Setup

Use Wistar or Sprague-Dawley rats of specific postnatal ages

'

Administer test compound or vehicle
(e.g., intraperitoneally)

Seizure Induction

y

Inject a convulsant dose of Pentylenetetrazole (PTZ)
(e.g., 60-85 mg/kg, s.c. ori.p.)

Observation|and Scoring

y

Observe animals for a set period (e.g., 30 minutes)
for seizure activity

l

Score seizure severity based on a standardized scale
(e.g., Racine scale: myoclonic jerks, clonic convulsions, tonic-clonic seizures)

Data Avnalysis

Determine the ability of the test compound to prevent
or delay the onset of seizures and reduce their severity

'

Calculate the EDso for protection against tonic-clonic seizures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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